Cas no 878674-91-0 (4-[(S)-Phenyl{[(1S)-1-phenylethyl]amino}methyl]benzene-1,3-diol)

• Product Name: 4-[(S)-Phenyl{[(1S)-1-phenylethyl]amino}methyl]benzene-1,3-diol
• CAS No: 878674-91-0
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 2852236
• PubChem ID: 71405508
• Update Time: 2025-04-21

4-[(S)-Phenyl{[(1S)-1-phenylethyl]amino}methyl]benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• DTXSID90826155
• 4-[(S)-Phenyl{[(1S)-1-phenylethyl]amino}methyl]benzene-1,3-diol
• 878674-91-0

• Inchi： 1S/C21H21NO2/c1-15(16-8-4-2-5-9-16)22-21(17-10-6-3-7-11-17)19-13-12-18(23)14-20(19)24/h2-15,21-24H,1H3/t15-,21-/m0/s1
• InChI Key： VSYOXUBABXRCCW-BTYIYWSLSA-N
• SMILES： OC1C=C(C=CC=1[C@H](C1C=CC=CC=1)N[C@@H](C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 319.157228913Da
• Monoisotopic Mass: 319.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.5Ų